Cas no 941889-08-3 (N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide)
N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024466208
- N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide
- VU0498450-1
- N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide
- 941889-08-3
- N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-naphthalen-2-yloxyacetamide
- F2783-0127
- Z226909818
- N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide
-
- Inchi: 1S/C23H22N2O3/c1-16-13-19(9-11-21(16)25-12-4-7-23(25)27)24-22(26)15-28-20-10-8-17-5-2-3-6-18(17)14-20/h2-3,5-6,8-11,13-14H,4,7,12,15H2,1H3,(H,24,26)
- InChI Key: WYSINVHGEPXKNL-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C1C=CC(=CC=1C)NC(COC1=CC=C2C=CC=CC2=C1)=O
Computed Properties
- Exact Mass: 374.16304257g/mol
- Monoisotopic Mass: 374.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 58.6Ų
N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2783-0127-2μmol |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-5μmol |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-10μmol |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-20μmol |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-1mg |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-2mg |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-3mg |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-4mg |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-5mg |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2783-0127-10mg |
N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide |
941889-08-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide
N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide: A Comprehensive Overview
N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide (CAS No. 941889-08-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.
The chemical structure of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide is intricate and multifaceted. It consists of a naphthalene moiety, a pyrrolidinone ring, and an acetamide functional group, all interconnected through a phenyl ring. The presence of these diverse functional groups imparts the compound with a range of chemical properties and biological activities. The methyl substitution on the phenyl ring and the oxopyrrolidinyl substitution on the acetamide group are particularly noteworthy, as they contribute to the compound's overall stability and reactivity.
The synthesis of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide involves several steps and requires precise control over reaction conditions. One common approach involves the coupling of 3-methyl-4-hydroxybenzaldehyde with 2-naphthol to form the corresponding aryl ether, followed by the formation of the pyrrolidinone ring through a series of reactions including amide formation and cyclization. The final step involves the introduction of the acetamide group via an acylation reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.
In terms of biological activities, N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide has shown promising results in various preclinical studies. One of its key properties is its ability to modulate specific protein-protein interactions, which are crucial in many cellular processes. For instance, it has been reported to inhibit the interaction between certain signaling proteins involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, preliminary studies have suggested that this compound may have neuroprotective effects, potentially useful in the treatment of neurodegenerative disorders such as Alzheimer's disease.
Recent research has also focused on the pharmacokinetic properties of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.
One notable study published in the Journal of Medicinal Chemistry highlighted the potential of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide as an inhibitor of a specific enzyme involved in cancer cell proliferation. The researchers demonstrated that this compound effectively reduced tumor growth in xenograft models, suggesting its potential as an anticancer agent. Further investigations are underway to optimize its structure and enhance its therapeutic efficacy.
In conclusion, N-3-methyl-4-(2-oxopyrrolidin-1-ylphenyl)-acetamide (CAS No. 941889–08–3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an intriguing subject for ongoing research. As more studies are conducted and new synthetic methods are developed, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.
941889-08-3 (N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-2-(naphthalen-2-yloxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)